Cas no 253161-54-5 (2-(3,4,5-trifluorophenyl)oxirane)

• Product Name: 2-(3,4,5-trifluorophenyl)oxirane
• CAS No: 253161-54-5
• MF: C₈H₅F₃O
• MW: 174.119912862778
• CID: 3921601
• PubChem ID: 22574400
• Update Time: 2025-05-20

2-(3,4,5-trifluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (3,4,5-trifluorophenyl)-
• Oxirane, 2-(3,4,5-trifluorophenyl)-
• 2-(3,4,5-trifluorophenyl)oxirane
• 2-(3,4,5-trifluorophenyl)-1,2-epoxyethane
• 253161-54-5
• AKOS012377480
• SCHEMBL6302303
• BKYDAFPOGTZYNU-UHFFFAOYSA-N
• CS-0304399
• EN300-1837621

• Inchi： 1S/C8H5F3O/c9-5-1-4(7-3-12-7)2-6(10)8(5)11/h1-2,7H,3H2
• InChI Key： BKYDAFPOGTZYNU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1CO1)F)F

Computed Properties

• Exact Mass: 174.02924926g/mol
• Monoisotopic Mass: 174.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3,4,5-trifluorophenyl)oxirane

2-(3,4,5-Trifluorophenyl)Oxirane: A Comprehensive Overview

The compound CAS No. 253161-54-5, also known as 2-(3,4,5-trifluorophenyl)oxirane, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their oxygen atom and two adjacent carbon atoms. The presence of a trifluorophenyl group attached to the epoxide ring introduces significant electronic and steric effects, making this compound particularly interesting for various applications in chemistry and materials science.

Recent studies have highlighted the potential of 2-(3,4,5-trifluorophenyl)oxirane in advanced polymer synthesis. The trifluorophenyl group enhances the thermal stability and chemical resistance of polymers derived from this compound. Researchers have demonstrated that incorporating this epoxide into polymer networks can significantly improve their mechanical properties, such as tensile strength and elasticity. These findings suggest that 2-(3,4,5-trifluorophenyl)oxirane could be a valuable building block for developing high-performance materials suitable for aerospace and automotive industries.

In addition to its role in polymer chemistry, CAS No. 253161-54-5 has shown promise in drug delivery systems. The unique electronic properties of the trifluorophenyl group allow for controlled drug release mechanisms when incorporated into biocompatible polymers. Recent experiments have indicated that formulations containing this compound exhibit enhanced bioavailability and reduced toxicity compared to traditional drug delivery systems.

The synthesis of 2-(3,4,5-trifluorophenyl)oxirane involves a multi-step process that combines fluorination and epoxidation techniques. Advanced catalytic methods have been developed to optimize the yield and purity of this compound. These advancements have made it more accessible for researchers working in specialized fields such as nanotechnology and biomedical engineering.

From an environmental standpoint, the stability of CAS No. 253161-54-5 under various conditions has been extensively studied. Its resistance to hydrolysis and oxidation makes it a sustainable choice for applications requiring long-term durability. However, further research is needed to fully understand its biodegradation pathways and ecological impact.

In conclusion, 2-(3,4,5-trifluorophenyl)oxirane represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a subject of ongoing research interest. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing modern materials science and pharmaceutical development.